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An In-depth Technical Guide to the Physicochemical Properties of Dicyclohexyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclohexyl carbonate (CAS No: 4427-97-8) is an organic compound featuring a central
carbonate group flanked by two cyclohexyl rings.[1] It is recognized for its stability, low volatility,
and utility as a reagent in organic synthesis, particularly in the production of polymers through
transesterification reactions.[1] While not as prominent in pharmaceutical applications as
structurally related compounds like N,N'-dicyclohexylcarbodiimide (DCC), its properties suggest
potential as a non-toxic, green solvent or intermediate in specialized synthesis pathways.[2][3]
This document provides a comprehensive overview of its known physicochemical properties,
experimental protocols for their determination, and its applications in chemical research.

Chemical Identity and Core Properties

Dicyclohexyl carbonate's identity is defined by its specific molecular structure and associated
identifiers. Its fundamental physicochemical properties are summarized below, providing a
quantitative foundation for its use in research and development.

Table 1: Core Physicochemical Properties of Dicyclohexyl Carbonate
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Property Value Source
Molecular Formula C13H220s3 [4]
Molecular Weight 226.31 g/mol [4]
Melting Point 43-44 °C

Boiling Point 340.2 °C at 760 mmHg

Density ~0.98 g/cm? (estimated)

Waxy white solid or colorless
Appearance o [1]
to pale yellow liquid

Topological Polar Surface Area  35.5 A2 [4]

| XLogP3 | 4.1 |[4] |

Note on Density: An experimental density value for dicyclohexyl carbonate was not readily
available. The provided value is an estimate based on structurally similar compounds, such as
dicyclohexyl ketone (0.986 g/mL).

Table 2: Chemical Identifiers for Dicyclohexyl Carbonate

Identifier Value
CAS Number 4427-97-8
IUPAC Name dicyclohexyl carbonate

Carbonic acid, dicyclohexyl ester; Cyclohexyl
Synonyms

carbonate
InChiKey FYIBPWZEZWVDQB-UHFFFAOYSA-N
SMILES C1CCcC(CC1l)0Cc(=0)oc2acececece?

| PubChem CID | 138235 |

Solubility Profile
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Dicyclohexyl carbonate's solubility is dictated by its two hydrophobic cyclohexyl groups and
the polar carbonate ester group. It exhibits good solubility in most common organic solvents but
is less soluble in water.[1]

Table 3: Solubility Characteristics of Dicyclohexyl Carbonate

Solvent Solubility Description

The large nonpolar surface
area of the cyclohexyl

Water Low / Insoluble . L o
rings limits its miscibility
with water.

| Organic Solvents | Soluble | Demonstrates good solubility in solvents like dichloromethane,
tetrahydrofuran, acetonitrile, and dimethylformamide.[1] |

Experimental Protocols

Accurate determination of physicochemical properties is critical for the application of any
chemical compound. Standard laboratory methods for measuring melting point, boiling point,
and solubility are detailed below.

Melting Point Determination

The melting point provides a key indicator of a compound's purity.[5] A pure crystalline solid
typically melts over a sharp, narrow temperature range of 0.5-1.0°C.[6]

Methodology: Capillary Method using a Thiele Tube or Melting Point Apparatus

o Sample Preparation: A small amount of finely powdered, dry dicyclohexyl carbonate is
packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[3]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then inserted into a heating bath (such as
a Thiele tube filled with mineral oil) or a calibrated melting point apparatus.[2][6]
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e Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute, as the

temperature approaches the expected melting point.[6]

» Observation and Recording: The temperature at which the solid first begins to liquefy (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.

The melting point is reported as the range T1-T2.[3]

Prepare Sample:
Finely powder the solid and
pack into a capillary tube.

i

Setup Apparatus:
Attach capillary tube to thermometer
and place in Thiele tube.

i

Initial Heating:
Heat the apparatus rapidly to
~15-20°C below expected MP.

i

Fine Heating:
Reduce heating rate to
1-2°C per minute.

i

Observe & Record T1:
Record temperature when the
first drop of liquid appears.

i

Observe & Record T2:
Record temperature when all
solid has melted.

i

Report Result:
Report the melting point
as therange T1 - T2.
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Fig. 1: Experimental workflow for melting point determination.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[7]

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of liquid dicyclohexyl carbonate (a few milliliters) is
placed in a fusion tube or small test tube.[4][8]

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the fusion tube with its
open end submerged in the liquid.[8]

e Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated
in a Thiele tube to ensure uniform temperature distribution.[7][8]

e Heating and Observation: The apparatus is heated gently. As the boiling point is approached,
a stream of bubbles will emerge from the inverted capillary tube. Heating should continue
until a rapid and continuous stream of bubbles is observed.[8]

e Cooling and Recording: The heat source is removed, and the apparatus is allowed to cool.
The boiling point is the temperature recorded the instant the stream of bubbles stops and the
liquid begins to be drawn into the capillary tube.[9]

Solubility Determination

A qualitative solubility test provides valuable information about a compound's polarity and
functional groups.

Methodology: Qualitative Solvent Test
o Preparation: Place approximately 0.1 g of dicyclohexyl carbonate into a small test tube.[10]

» Solvent Addition: Add 3 mL of the chosen solvent (e.g., water, ethanol, dichloromethane) in
portions, shaking vigorously after each addition.[10]
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e Observation: The compound is classified as "soluble" if a clear, homogeneous solution
forms. If any solid remains, it is classified as "insoluble™ or "sparingly soluble."[1]

» Systematic Testing: For a comprehensive profile, tests are typically performed in a sequence
of solvents, starting with water, followed by ether, dilute NaOH, dilute HCI, and concentrated
H2S0a4 to classify the compound based on its acidic, basic, or neutral properties.[10]

Applications in Research and Drug Development

While direct applications of dicyclohexyl carbonate in drug formulations are not widely
documented, its utility lies in its role as a synthetic intermediate and its potential as a "green”
solvent.

Reagent in Polymer Synthesis

The primary application of dicyclohexyl carbonate is in polymer chemistry, specifically in the
non-phosgene synthesis of polycarbonates via melt transesterification.[11] In this process, a
diol (such as bisphenol A) reacts with a dialkyl or diaryl carbonate. The reaction proceeds by
exchanging the alcohol or phenol groups, releasing a byproduct (in this case, cyclohexanol)
that is removed to drive the reaction toward polymer formation.[11] This method is considered a
more environmentally friendly alternative to traditional processes that use highly toxic
phosgene.[11]
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Fig. 2: Logical flow of a melt transesterification reaction.

Potential as a Green Solvent

The principles of green chemistry encourage replacing hazardous solvents with safer, more
sustainable alternatives.[12][13] Organic carbonates, including dimethyl carbonate and diethyl
carbonate, are recognized as green solvents due to their low toxicity, biodegradability, and
derivation from non-phosgene routes.[2][3] Dicyclohexyl carbonate shares these
characteristics, possessing low volatility and a favorable toxicity profile, making it a candidate
for use as a green solvent in specialized organic reactions where its physical properties are
advantageous.[1]

Important Distinction from Related Compounds

It is critical for researchers to distinguish dicyclohexyl carbonate from two similarly named but
functionally distinct compounds:

» N,N'-Dicyclohexylcarbodiimide (DCC): A powerful dehydrating agent widely used as a
coupling reagent to form amide bonds in peptide synthesis.[14]
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e 1,3-Dicyclohexylurea (DCU): The byproduct formed when DCC is used. DCU itself has been
investigated as a potent enzyme inhibitor and for its potential in drug delivery systems due to
its low aqueous solubility.[15]

Dicyclohexyl carbonate does not perform the coupling reactions characteristic of DCC.

Conclusion

Dicyclohexyl carbonate is a stable organic compound with well-defined physical properties.
Its primary established application is as a monomer in the non-phosgene synthesis of
polycarbonates via transesterification, a process that aligns with the principles of green
chemistry. While its direct role in drug development is limited, its low toxicity and low volatility
position it as a potential green solvent for future synthetic applications. The detailed
experimental protocols and structured data presented in this guide offer a valuable resource for
scientists exploring the use of dicyclohexyl carbonate in novel chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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